![molecular formula C13H14Cl2O3 B1325894 Ethyl 5-(3,5-dichlorophenyl)-5-oxovalerate CAS No. 898751-87-6](/img/structure/B1325894.png)
Ethyl 5-(3,5-dichlorophenyl)-5-oxovalerate
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Description
Ethyl 5-(3,5-dichlorophenyl)-5-oxovalerate is an organochlorine compound, which has been widely studied for its various biochemical and physiological effects. It is a synthetic compound that is used in laboratory experiments to study its effects on cells and organisms. It has been found to have potential therapeutic applications in the medical field, as well as being a useful tool for studying the mechanisms of action of various drugs and compounds.
Scientific Research Applications
Organic Peroxides and Their Reactions
Research has shown that hydrogen peroxide can react with compounds like ethyl 4-oxovalerate (levulinate) to yield products such as ethyl 4,4-dihydroperoxyvalerate. This is significant in the study of organic peroxides and their unique reactions (Cubbon & Hewlett, 1968).
Substituent Effects on Solvolysis
Studies have explored the solvolysis rates of compounds with structures related to ethyl 5-(3,5-dichlorophenyl)-5-oxovalerate. These include investigations into the effects of substituents like 3,5-dichlorophenyl on solvolysis rates, which are crucial for understanding chemical reactivity and kinetics (Fujio et al., 1997).
Anticancer Evaluation of Related Compounds
Novel derivatives, including those with 3,5-dichlorophenyl groups, have been synthesized and evaluated for their in vitro anticancer activity. These studies are pivotal in the search for new therapeutic agents against various cancer types (Kattimani et al., 2013).
Design and Synthesis of Amyloidogenesis Inhibitors
The design and synthesis of compounds with 3,5-dichlorophenyl substituents have been found to significantly reduce amyloidogenesis, a key factor in diseases like Alzheimer's. This research contributes to the development of potential therapeutic agents (Razavi et al., 2005).
Crystal Structure Analysis
Crystal structure analysis of compounds structurally similar to this compound provides insights into molecular configurations and interactions, essential for understanding chemical properties and reactivity (Yang, 2009).
Antioxidant and Chelating Agents
Derivatives with 3,5-dichlorophenyl components have shown potential as antioxidants and metal chelating agents, indicating their potential use in treating oxidative stress-related diseases (Sudhana & Adi, 2019).
properties
IUPAC Name |
ethyl 5-(3,5-dichlorophenyl)-5-oxopentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O3/c1-2-18-13(17)5-3-4-12(16)9-6-10(14)8-11(15)7-9/h6-8H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZQEIHIPYBNNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)C1=CC(=CC(=C1)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50645561 |
Source
|
Record name | Ethyl 5-(3,5-dichlorophenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50645561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898751-87-6 |
Source
|
Record name | Ethyl 5-(3,5-dichlorophenyl)-5-oxopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50645561 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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